Cas no 1261924-96-2 (2-(4-ethoxy-2-methylphenyl)-4-nitrobenzoic Acid)

2-(4-Ethoxy-2-methylphenyl)-4-nitrobenzoic acid is a nitro-substituted benzoic acid derivative featuring an ethoxy-methylphenyl moiety. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and agrochemical research. The presence of both nitro and carboxylic acid functional groups offers versatile reactivity for further derivatization, such as reduction or esterification. Its aromatic structure and substituents may contribute to specific electronic or steric properties, making it valuable for studies in molecular design and structure-activity relationships. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility in reaction systems.

2-(4-ethoxy-2-methylphenyl)-4-nitrobenzoic Acid structure

1261924-96-2 structure

Product Name:2-(4-ethoxy-2-methylphenyl)-4-nitrobenzoic Acid

CAS No:1261924-96-2

MF:C₁₆H₁₅NO₅

MW:301.294004678726

MDL:MFCD18321279

CID:1223225

PubChem ID:53227170

Update Time:2025-06-08

2-(4-ethoxy-2-methylphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-ethoxy-2-methylphenyl)-4-nitrobenzoic Acid
- DTXSID90690757
- 1261924-96-2
- 2-(4-Ethoxy-2-methylphenyl)-4-nitrobenzoic acid, 95%
- MFCD18321279
- 4'-Ethoxy-2'-methyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
- MDL： MFCD18321279
- Inchi： 1S/C16H15NO5/c1-3-22-12-5-7-13(10(2)8-12)15-9-11(17(20)21)4-6-14(15)16(18)19/h4-9H,3H2,1-2H3,(H,18,19)
- InChI Key： XDMFWXJNHZJDAM-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC(=C(C)C=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

Exact Mass: 301.09502258g/mol
Monoisotopic Mass: 301.09502258g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 408
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 92.4Å²

2-(4-ethoxy-2-methylphenyl)-4-nitrobenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328498-5 g	2-(4-Ethoxy-2-methylphenyl)-4-nitrobenzoic acid, 95%; .	1261924-96-2	95%	5g	€1159.00	2023-04-26
abcr	AB328498-5g	2-(4-Ethoxy-2-methylphenyl)-4-nitrobenzoic acid, 95%; .	1261924-96-2	95%	5g	€1159.00	2025-04-21